Cas no 1049155-73-8 (Tert-Butyl 3-[(oxolan-2-ylmethyl)amino]propanoate)

• Product Name: Tert-Butyl 3-[(oxolan-2-ylmethyl)amino]propanoate
• CAS No: 1049155-73-8
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• MDL: MFCD06761664
• CID: 4678848
• Update Time: 2025-05-19

Tert-Butyl 3-[(oxolan-2-ylmethyl)amino]propanoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-[(oxolan-2-ylmethyl)amino]propanoate
• tert-butyl 3-{[(oxolan-2-yl)methyl]amino}propanoate
• Tert-Butyl 3-[(oxolan-2-ylmethyl)amino]propanoate

• MDL： MFCD06761664
• Inchi： 1S/C12H23NO3/c1-12(2,3)16-11(14)6-7-13-9-10-5-4-8-15-10/h10,13H,4-9H2,1-3H3
• InChI Key： PDRZELNRIGBAJE-UHFFFAOYSA-N
• SMILES： O1CCCC1CNCCC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 223
• Topological Polar Surface Area: 47.6

Additional information on Tert-Butyl 3-[(oxolan-2-ylmethyl)amino]propanoate

Comprehensive Overview of Tert-Butyl 3-[(oxolan-2-ylmethyl)amino]propanoate (CAS No. 1049155-73-8)

Tert-Butyl 3-[(oxolan-2-ylmethyl)amino]propanoate (CAS No. 1049155-73-8) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique molecular structure, featuring a tert-butyl ester group and a tetrahydrofuran (THF)-derived amine, makes it a valuable intermediate for designing bioactive molecules. Researchers and industry professionals frequently search for this compound due to its applications in drug discovery, particularly in modulating enzyme activity and receptor binding.

The growing interest in small-molecule therapeutics has elevated the demand for compounds like Tert-Butyl 3-[(oxolan-2-ylmethyl)amino]propanoate. Its CAS No. 1049155-73-8 is often queried in databases such as SciFinder and Reaxys, reflecting its relevance in medicinal chemistry. Recent trends highlight its potential in targeting GPCRs (G-protein-coupled receptors), a hot topic in neurodegenerative disease and oncology research. The compound’s lipophilic tert-butyl group enhances membrane permeability, a critical factor for CNS drug development.

From a synthetic perspective, Tert-Butyl 3-[(oxolan-2-ylmethyl)amino]propanoate serves as a versatile building block. Its oxolan-2-ylmethyl moiety introduces conformational rigidity, which can improve binding affinity in drug candidates. Laboratories often employ this compound to explore structure-activity relationships (SAR), a key focus area in AI-driven drug design. Searches for "tert-butyl ester derivatives" or "THF-containing amines" frequently link back to this molecule, underscoring its niche importance.

Environmental and regulatory considerations are also pivotal. Unlike hazardous compounds, Tert-Butyl 3-[(oxolan-2-ylmethyl)amino]propanoate aligns with green chemistry principles, as it avoids heavy metals or persistent pollutants. Its stability under ambient storage conditions makes it a practical choice for industrial scale-up. Queries like "safe handling of tert-butyl esters" or "sustainable amino acid derivatives" often intersect with discussions about this chemical.

In summary, Tert-Butyl 3-[(oxolan-2-ylmethyl)amino]propanoate (CAS No. 1049155-73-8) bridges multiple disciplines—from computational chemistry to process optimization. Its adaptability to high-throughput screening and compatibility with automated synthesis platforms position it as a future-forward reagent. As the pharmaceutical industry leans into personalized medicine, this compound’s role in preclinical studies is poised to expand further.